Cas no 2228602-31-9 (2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid
• CAS No: 2228602-31-9
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6429733
• PubChem ID: 165733414
• Update Time: 2025-11-04

2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid
• EN300-1746869
• 2228602-31-9

• Inchi： 1S/C13H13NO3/c1-13(17,12(15)16)8-9-6-7-14-11-5-3-2-4-10(9)11/h2-7,17H,8H2,1H3,(H,15,16)
• InChI Key： UDFJJPOCGYUAPA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid

Comprehensive Overview of 2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid (CAS No. 2228602-31-9)

2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid (CAS No. 2228602-31-9) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. This quinoline-derived molecule features a hydroxy-methyl substitution pattern, which contributes to its distinctive chemical properties and biological activity. Researchers are particularly interested in its role as a potential intermediate for synthesizing novel therapeutic agents targeting inflammation, metabolic disorders, and other health-related conditions.

The compound's molecular structure combines a quinoline scaffold with a propanoic acid moiety, making it a versatile building block for medicinal chemistry. Recent studies have explored its structure-activity relationship (SAR) in the context of enzyme inhibition and receptor modulation. With the growing demand for small-molecule drugs and targeted therapies, 2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid has emerged as a candidate for further investigation in precision medicine applications.

In the context of drug discovery, this compound is often discussed alongside trending topics such as AI-driven molecular design and high-throughput screening. Its synthetic accessibility and modifiable functional groups make it a valuable subject for computational chemistry studies, particularly in virtual screening and molecular docking simulations. Researchers are also examining its potential as a bioisostere for optimizing drug-like properties in lead compounds.

From a biochemical perspective, the hydroxy and carboxylic acid functionalities of 2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid enable interactions with biological targets through hydrogen bonding and ionic interactions. This has led to investigations into its potential as a metal-chelating agent or as a modulator of protein-protein interactions. The compound's physicochemical properties, such as solubility and lipophilicity, are also critical factors in its drug-likeness assessment.

Recent advancements in green chemistry have sparked interest in sustainable synthesis routes for this compound. Researchers are exploring catalytic methods and solvent-free reactions to improve the atom economy and reduce environmental impact. These efforts align with the broader pharmaceutical industry's shift toward sustainable drug development practices.

In analytical chemistry, 2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid presents interesting challenges for chromatographic separation and spectroscopic characterization. Advanced techniques such as LC-MS and NMR spectroscopy are routinely employed to study its purity and stability. These analytical methods are crucial for ensuring the compound's quality in research applications.

The compound's potential extends beyond pharmaceuticals, with emerging applications in material science and chemical biology. Its aromatic system and functional groups make it a candidate for developing fluorescent probes or molecular sensors. These interdisciplinary applications highlight the versatility of 2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid in modern scientific research.

As research continues, the scientific community remains focused on unlocking the full potential of this compound. Its unique chemical architecture and biological relevance position it as a promising subject for future discoveries in medicinal chemistry and related fields. With ongoing studies exploring its mechanisms of action and therapeutic potential, 2-hydroxy-2-methyl-3-(quinolin-4-yl)propanoic acid represents an exciting area of investigation at the intersection of chemistry and biology.